Cas no 1796949-16-0 (N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide)

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide is a synthetic organic compound featuring a benzodioxin-pyrazole core linked to a chromene-carboxamide moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation. The benzodioxin and chromene groups contribute to its stability and binding affinity, while the pyrazole moiety may enhance selectivity in biological interactions. This compound’s design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic pathway ensures reproducibility, and its physicochemical properties are suitable for exploratory pharmacological studies.

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide structure

1796949-16-0 structure

Product Name:N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide

CAS No:1796949-16-0

MF:C₂₂H₁₇N₃O₅

MW:403.387485265732

CID:5371015

Update Time:2025-05-26

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide
- Inchi： 1S/C22H17N3O5/c26-17-9-21(30-18-6-2-1-5-16(17)18)22(27)24-14-10-23-25(11-14)12-15-13-28-19-7-3-4-8-20(19)29-15/h1-11,15H,12-13H2,(H,24,27)
- InChI Key： YQRYKBVIBMPEJV-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CN(CC3OC4=CC=CC=C4OC3)N=C2)=O)OC2=C(C=CC=C2)C(=O)C=1

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6448-2256-2μmol	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6448-2256-5μmol	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6448-2256-10μmol	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6448-2256-20μmol	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6448-2256-1mg	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6448-2256-2mg	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6448-2256-3mg	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6448-2256-4mg	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6448-2256-5mg	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6448-2256-10mg	N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-4-oxo-4H-chromene-2-carboxamide	1796949-16-0	90%+	10mg	$79.0	2023-04-25

N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide Related Literature

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Related Categories

Additional information on N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide

N-[1-(2,3-Dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1796949-16-0, known as N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide, is a highly specialized organic compound with significant potential in the field of pharmaceuticals and chemical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a benzodioxin moiety, and a carboxamide group. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of benzodioxin derivatives in drug design due to their ability to modulate various biological pathways. The pyrazole ring, a five-membered heterocyclic structure, is known for its stability and versatility in chemical reactions. In this compound, the pyrazole ring is further substituted with a benzodioxin group, which enhances its pharmacokinetic properties and bioavailability. The carboxamide group at the 4-position of the chromene ring adds to the compound's functionality by providing hydrogen bonding capabilities, which are crucial for interactions with biological targets.

One of the most promising applications of this compound lies in its potential as an antitumor agent. Research has shown that certain derivatives of benzodioxin exhibit selective cytotoxicity against cancer cells, making them valuable candidates for anticancer drug development. The integration of the pyrazole ring and chromene moiety in this compound further amplifies its antiproliferative effects, making it a subject of interest for oncology research.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory and antimicrobial activities. The benzodioxin moiety is known to possess anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Furthermore, the chromene ring contributes to the compound's ability to combat microbial infections by disrupting bacterial cell membranes.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, making it suitable for applications where environmental impact is a concern.

In conclusion, N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-4-oxochromene-2-carboxamide represents a cutting-edge advancement in organic chemistry with multifaceted applications in medicine and beyond. Its unique structure and diverse biological activities make it a focal point for further research and development.